Cas no 740-12-5 (3,4,5-trimethoxy-N-(4-methylphenyl)benzamide)

• Product Name: 3,4,5-trimethoxy-N-(4-methylphenyl)benzamide
• CAS No: 740-12-5
• MF: C₁₇H₁₉NO₄
• MW: 301.337064981461
• CID: 1762966
• PubChem ID: 12924
• Update Time: 2025-11-01

3,4,5-trimethoxy-N-(4-methylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• benzamide, 3,4,5-trimethoxy-N-(2-methylphenyl)-
• 3,4,5-trimethoxy-N-(2-methylphenyl)benzamide
• 3,4,5-trimethoxy-N-(4-methylphenyl)benzamide
• N-p-Toluyl 3,4,5-trimethoxy-benzamide [French]
• N-p-Toluyl 3,4,5-trimethoxy-benzamide
• Benzamide, 3,4,5-trimethoxy-N-(4-methylphenyl)-
• 2-12-00-00520 (Beilstein Handbook Reference)
• p-BENZOTOLUIDIDE, 3,4,5-TRIMETHOXY-
• DTXSID40224788
• AKOS002265585
• Oprea1_741749
• 740-12-5
• 3,4,5-Trimethoxy-p-benzotoluidide
• BRN 3104690
• AH-034/07291046
• STK729953

• Inchi： 1S/C17H19NO4/c1-11-7-5-6-8-13(11)18-17(19)12-9-14(20-2)16(22-4)15(10-12)21-3/h5-10H,1-4H3,(H,18,19)
• InChI Key： BGNIILXYCHNOSN-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=C(C(NC2C=CC=CC=2C)=O)C=C1OC)OC

Computed Properties

• Exact Mass: 301.13147
• Monoisotopic Mass: 301.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• Density: 1.174
• Boiling Point: 387.7°C at 760 mmHg
• Flash Point: 188.2°C
• Refractive Index: 1.582
• PSA: 56.79

Additional information on 3,4,5-trimethoxy-N-(4-methylphenyl)benzamide

3,4,5-Trimethoxy-N-(4-methylphenyl)benzamide (CAS No. 740-12-5): A Comprehensive Overview

3,4,5-Trimethoxy-N-(4-methylphenyl)benzamide, with the CAS No. 740-12-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of trimethoxy and methylphenyl groups in its structure contributes to its unique physicochemical properties, making it a subject of interest for researchers exploring drug discovery and medicinal chemistry.

In recent years, the demand for 3,4,5-trimethoxy-N-(4-methylphenyl)benzamide has increased due to its potential applications in neurological studies and cancer research. Users frequently search for terms like "benzamide derivatives uses", "CAS 740-12-5 properties", and "trimethoxy compounds in medicine", reflecting the growing curiosity about its role in modern science. Its molecular structure, characterized by a benzamide core and methoxy substituents, allows it to interact with various biological targets, which is a hot topic in AI-driven drug design and computational chemistry.

The synthesis of 3,4,5-Trimethoxy-N-(4-methylphenyl)benzamide typically involves multi-step organic reactions, including amidation and etherification. Researchers often inquire about "synthesis methods for CAS 740-12-5" or "how to purify trimethoxy benzamide", highlighting the technical challenges associated with its production. The compound's solubility, stability, and bioavailability are also critical factors discussed in forums and academic papers, as these properties influence its suitability for in vitro and in vivo studies.

From an industrial perspective, 3,4,5-Trimethoxy-N-(4-methylphenyl)benzamide is valued for its potential as a building block in the development of more complex molecules. Searches like "applications of trimethoxy benzamide in pharmaceuticals" and "CAS 740-12-5 suppliers" are common among professionals seeking high-purity samples for research. The compound's low toxicity profile and compatibility with green chemistry principles further enhance its appeal in sustainable drug development.

In conclusion, 3,4,5-Trimethoxy-N-(4-methylphenyl)benzamide (CAS No. 740-12-5) represents a fascinating area of study at the intersection of organic chemistry and biomedical research. Its versatility and potential applications continue to drive innovation, making it a recurring topic in scientific literature and online discussions. As interest in targeted therapies and precision medicine grows, this compound is likely to remain a key player in the quest for novel therapeutic agents.